The Discovery and Synthesis of TMEM175 Modulators: A Technical Guide for Drug Development Professionals
The Discovery and Synthesis of TMEM175 Modulators: A Technical Guide for Drug Development Professionals
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Transmembrane protein 175 (TMEM175) has emerged as a critical lysosomal ion channel and a promising therapeutic target for a range of debilitating neurodegenerative disorders, most notably Parkinson's disease. This technical guide provides a comprehensive overview of the discovery and synthesis of TMEM175 modulators, offering valuable insights for researchers and drug development professionals. The document details the crucial role of TMEM175 in cellular homeostasis, outlines state-of-the-art screening methodologies for identifying novel modulators, presents quantitative data on known inhibitors and activators, and describes a synthetic route for a selective inhibitor.
The Critical Role of TMEM175 in Lysosomal Function and Disease
TMEM175 is a lysosomal potassium (K+) and proton (H+) channel that plays a vital role in maintaining the physiological functions of lysosomes, the cell's primary recycling centers.[1][2] Its activity is essential for regulating lysosomal pH, membrane potential, and autophagy, a fundamental cellular process for clearing damaged organelles and protein aggregates.[3][4] Dysfunction of TMEM175 has been strongly linked to the pathogenesis of Parkinson's disease, where mutations in the TMEM175 gene are considered significant risk factors.[5] Impaired TMEM175 function leads to lysosomal dysfunction, which in turn contributes to the accumulation of toxic alpha-synuclein (B15492655) aggregates, a hallmark of Parkinson's disease.[1][6]
The channel's activity is modulated by various cellular signals. For instance, the anti-apoptotic protein Bcl-2 has been shown to bind to and inhibit TMEM175, linking the channel to apoptosis pathways.[7] This intricate involvement in fundamental cellular processes underscores the therapeutic potential of modulating TMEM175 activity to combat neurodegenerative diseases.[8]
Discovery of TMEM175 Modulators: High-Throughput Screening and Hit Validation
The identification of potent and selective TMEM175 modulators has been accelerated by the development of robust high-throughput screening (HTS) assays.[3][4] These assays are crucial for screening large compound libraries to identify initial "hits" that can be further optimized into lead compounds.
A typical screening cascade for TMEM175 modulators involves a primary HTS assay followed by secondary assays for hit confirmation and characterization. This multi-platform approach ensures the identification of genuine modulators and helps to elucidate their mechanism of action.[3][9]
Experimental Protocols
Automated patch-clamp (APC) systems, such as the Sophion Qube 384, enable the rapid and reliable screening of thousands of compounds.[10] This technique directly measures the ion channel activity of TMEM175 expressed in stable cell lines.
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Cell Lines: HEK293 cells stably expressing wild-type or mutant human TMEM175 are commonly used.[10]
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Voltage Protocol: A voltage ramp protocol (e.g., from -80 mV to +80 mV) is applied to the cells to elicit TMEM175 currents.[8]
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Compound Application: Test compounds are applied at a single concentration (e.g., 10 µM) to identify initial hits.[3]
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Data Analysis: The modulation of TMEM175 currents by the test compounds is measured and compared to control wells. Hits are typically defined as compounds that produce a statistically significant change in current.[3]
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Success Criteria: The quality and robustness of the HTS assay are monitored using parameters like the Z' factor, with a value greater than 0.5 indicating a high-quality assay.[3]
SSM-based electrophysiology, using platforms like the Nanion SURFE²R 96SE, allows for the direct measurement of TMEM175 activity in its native lysosomal environment.[3][11] This technique is particularly valuable for studying the channel's function under more physiological conditions.[11]
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Lysosome Isolation: Lysosomes are purified from cells overexpressing TMEM175.[3][12]
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Sensor Preparation: The purified lysosomes are adsorbed onto gold-coated sensor chips.[3]
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Measurement Principle: A concentration gradient of K+ or H+ is applied across the lysosomal membrane to trigger ion flux through TMEM175 at a resting potential of 0 mV.[11]
-
Data Acquisition: The resulting electrical currents are measured, providing a direct readout of TMEM175 activity.[11]
-
Dose-Response Analysis: This platform can be used to determine the potency of modulators by measuring the concentration-dependent effects on TMEM175 currents, allowing for the calculation of IC50 or EC50 values.[3]
Fluorescence-based assays, such as the thallium (Tl+) flux assay, offer a high-throughput alternative to electrophysiology for primary screening.[7][13]
-
Principle: Thallium ions can permeate through K+ channels like TMEM175. A Tl+-sensitive fluorescent dye is loaded into the cells. Upon channel opening, Tl+ enters the cell and binds to the dye, causing an increase in fluorescence.
-
Procedure:
-
Hit Identification: Compounds that significantly alter the rate of Tl+ influx are identified as potential modulators.
Quantitative Data on TMEM175 Modulators
The following tables summarize the quantitative data for known TMEM175 inhibitors and activators.
| TMEM175 Inhibitors | ||
| Compound | IC50 (µM) | Assay Method |
| 4-Aminopyridine (B3432731) (4-AP) | ~30 - 35 | Whole-cell patch clamp, Lysosomal patch clamp[2][14] |
| 2-Phenylpyridin-4-ylamine (2-PPA) | ~32 | Whole-cell patch clamp[14] |
| AP-6 | ~141 | Whole-cell patch clamp[14] |
| Zinc (Zn2+) | - | Significantly inhibits proton current[2] |
| TMEM175 Activators | ||
| Compound | EC50 (µM) | Assay Method |
| DCPIB | ~1.6 - 2.1 | Automated patch clamp[8][13] |
| SC-79 | - | Activates TMEM175[4] |
| Arachidonic Acid | - | Activates TMEM175[15] |
| SBD08533 | ~1.6 - 2.1 | Automated patch clamp[8] |
| SBD08533 enantiomer ISO-1 | ~2.5 | Automated patch clamp[8] |
| SBD08533 enantiomer ISO-2 | >30 | Automated patch clamp[8] |
| HA14-1 (Bcl-2 inhibitor) | - | Strongly activates TMEM175[16] |
Synthesis of a Selective TMEM175 Inhibitor: 2-Phenylpyridin-4-ylamine (2-PPA)
The development of selective TMEM175 modulators is crucial for advancing research and therapeutic development. 2-Phenylpyridin-4-ylamine (2-PPA) was identified as one of the first selective inhibitors of TMEM175.[14] A detailed synthesis protocol for this compound is provided below.
Experimental Protocol: Synthesis of 2-Phenylpyridin-4-ylamine
This synthesis utilizes a Suzuki coupling reaction between 2-chloro-4-aminopyridine and phenylboronic acid.[9]
Materials:
-
2-Chloro-4-aminopyridine
-
Phenylboronic acid
-
Tetrakis(triphenylphosphine)palladium(0)
-
2M Sodium carbonate solution
-
Ethyl acetate
-
1M Hydrochloric acid solution
-
5M Sodium hydroxide (B78521) solution
-
Dichloromethane
-
Anhydrous sodium sulfate
-
Ether
Procedure:
-
To a stirred solution of 2-chloro-4-aminopyridine (16.0 g, 124 mmol) in toluene (200 ml), add phenylboronic acid (18.2 g, 149 mmol), tetrakis(triphenylphosphine)palladium(0) (7.19 g, 6.22 mmol), and 2M aqueous sodium carbonate solution (130 ml, 260 mmol).
-
Heat the reaction mixture to reflux at 100 °C for 16 hours.
-
Cool the reaction mixture to room temperature.
-
Extract the reaction solution three times with ethyl acetate. Combine the organic phases.
-
Wash the combined organic phase three times with 200 ml of 1 M hydrochloric acid aqueous solution.
-
Combine the acidic and aqueous phases and adjust to an alkaline pH with 5 M aqueous sodium hydroxide.
-
Extract the alkaline aqueous phase three times with dichloromethane.
-
Combine the organic extracts, dry with anhydrous sodium sulfate, and concentrate under reduced pressure.
-
Purify the crude product by flash column chromatography using acetone (B3395972) as the eluent.
-
Grind the purified product in hexane containing a small amount of ether to yield 2-phenyl-pyridin-4-ylamine as a white solid (18.5 g, 87% yield).[9]
Visualizing the Landscape of TMEM175 Modulator Discovery
The following diagrams, generated using the DOT language for Graphviz, illustrate key aspects of the TMEM175 modulator discovery process.
References
- 1. Mechanism of 4-aminopyridine inhibition of the lysosomal channel TMEM175 - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Transmembrane Protein 175, a Lysosomal Ion Channel Related to Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
- 3. nanion.de [nanion.de]
- 4. A Comparative Study on the Lysosomal Cation Channel TMEM175 Using Automated Whole-Cell Patch-Clamp, Lysosomal Patch-Clamp, and Solid Supported Membrane-Based Electrophysiology: Functional Characterization and High-Throughput Screening Assay Development - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. 2-Phenyl-pyridin-4-ylamine hydrochloride | 1187930-29-5 [sigmaaldrich.com]
- 6. A mild, catalyst-free synthesis of 2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
- 7. axxam.com [axxam.com]
- 8. sbdrugdiscovery.com [sbdrugdiscovery.com]
- 9. 2-PHENYL-PYRIDIN-4-YLAMINE CAS#: 21203-86-1 [amp.chemicalbook.com]
- 10. sophion.com [sophion.com]
- 11. mdpi.com [mdpi.com]
- 12. researchgate.net [researchgate.net]
- 13. news-medical.net [news-medical.net]
- 14. Discovery of selective inhibitors for the lysosomal Parkinson’s disease channel TMEM175 - PMC [pmc.ncbi.nlm.nih.gov]
- 15. Parkinson’s Disease-risk Protein TMEM175 is a Proton-activated Proton Channel in Lysosomes - PMC [pmc.ncbi.nlm.nih.gov]
- 16. Lysosomal K+ channel TMEM175 promotes apoptosis and aggravates symptoms of Parkinson's disease - PMC [pmc.ncbi.nlm.nih.gov]
